Cas no 2138178-59-1 (Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2138178-59-1
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 5787392
• PubChem ID: 165484903
• Update Time: 2023-12-26

Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate
• 2138178-59-1
• EN300-1120405
• Ethyl 5-(4-hydroxybutyl)-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C9H14N2O4/c1-2-14-9(13)8-10-7(15-11-8)5-3-4-6-12/h12H,2-6H2,1H3
• InChI Key： YJIQUPZQAHPSAY-UHFFFAOYSA-N
• SMILES： O1C(CCCCO)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.4Ų